![molecular formula C20H28N2O2 B259022 N-[1-(cyclopentylcarbamoyl)cyclohexyl]-N-methylbenzamide](/img/structure/B259022.png)
N-[1-(cyclopentylcarbamoyl)cyclohexyl]-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(cyclopentylcarbamoyl)cyclohexyl]-N-methylbenzamide, commonly known as CPCCOEt, is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1). It was first synthesized in the early 1990s and has since been used extensively in scientific research.
Mechanism of Action
CPCCOEt works by selectively binding to the allosteric site of N-[1-(cyclopentylcarbamoyl)cyclohexyl]-N-methylbenzamide, which inhibits the receptor's activity. This, in turn, reduces the release of glutamate, a neurotransmitter that is involved in many physiological processes, including pain perception, learning, and memory.
Biochemical and Physiological Effects
CPCCOEt has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the release of glutamate in the brain, which can lead to a reduction in pain, anxiety, and depression. It has also been shown to reduce the activity of the dopaminergic system, which is involved in addiction.
Advantages and Limitations for Lab Experiments
One of the advantages of using CPCCOEt in lab experiments is its selectivity for N-[1-(cyclopentylcarbamoyl)cyclohexyl]-N-methylbenzamide. This means that it can be used to study the specific role of this receptor subtype in various physiological and pathological processes. However, one limitation is that CPCCOEt has a relatively short half-life, which means that it needs to be administered frequently in experiments.
Future Directions
There are several future directions for research involving CPCCOEt. One area of interest is the role of N-[1-(cyclopentylcarbamoyl)cyclohexyl]-N-methylbenzamide in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the potential use of CPCCOEt as a therapeutic agent for pain, anxiety, and depression. Additionally, further research is needed to understand the long-term effects of CPCCOEt on the brain and other physiological systems.
Synthesis Methods
CPCCOEt can be synthesized using a multi-step process involving the reaction of various chemicals. The process involves the use of cyclopentyl isocyanate, cyclohexanecarboxylic acid, and N-methylbenzamide, among other reagents. The final product is a white crystalline powder with a molecular weight of 403.5 g/mol.
Scientific Research Applications
CPCCOEt has been widely used in scientific research to study the role of N-[1-(cyclopentylcarbamoyl)cyclohexyl]-N-methylbenzamide in various physiological and pathological processes. It has been shown to be effective in reducing pain, anxiety, and depression in animal models. It has also been used to study the role of this compound in addiction, learning, and memory.
properties
Molecular Formula |
C20H28N2O2 |
---|---|
Molecular Weight |
328.4 g/mol |
IUPAC Name |
N-[1-(cyclopentylcarbamoyl)cyclohexyl]-N-methylbenzamide |
InChI |
InChI=1S/C20H28N2O2/c1-22(18(23)16-10-4-2-5-11-16)20(14-8-3-9-15-20)19(24)21-17-12-6-7-13-17/h2,4-5,10-11,17H,3,6-9,12-15H2,1H3,(H,21,24) |
InChI Key |
KRBKWVXKBHCXML-UHFFFAOYSA-N |
SMILES |
CN(C(=O)C1=CC=CC=C1)C2(CCCCC2)C(=O)NC3CCCC3 |
Canonical SMILES |
CN(C(=O)C1=CC=CC=C1)C2(CCCCC2)C(=O)NC3CCCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.